Cas no 33598-53-7 (1H-Benzimidazole, 2-(5-bromo-2-furanyl)-1-methyl-)

• Product Name: 1H-Benzimidazole, 2-(5-bromo-2-furanyl)-1-methyl-
• CAS No: 33598-53-7
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• CID: 291707
• PubChem ID: 665033
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(5-bromo-2-furanyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(5-bromo-2-furanyl)-1-methyl-
• 2-(5-bromofuran-2-yl)-1-methylbenzimidazole
• MLS000041613
• CHEMBL1381824
• SMR000046104
• HMS2299F22
• 33598-53-7
• DTXSID40349829
• 2-(5-Bromofuran-2-yl)-1-methyl-1H-benzo[d]imidazole
• 2-(5-bromo-2-furyl)-1-methyl-1H-benzimidazole
• AKOS004119158
• NCGC00068909-02

• Inchi： 1S/C12H9BrN2O/c1-15-9-5-3-2-4-8(9)14-12(15)10-6-7-11(13)16-10/h2-7H,1H3
• InChI Key： UANYWSTWMGECJO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NC3C=CC=CC=3N2C)O1

Computed Properties

• Exact Mass: 275.98983g/mol
• Monoisotopic Mass: 275.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31Ų